2-(4-Bromo-1-ethylpyrazol-5-yl)acetic acid

• IUPAC Name: 2-(4-bromo-2-ethylpyrazol-3-yl)acetic acid
• InChI: InChI=1S/C7H9BrN2O2/c1-2-10-6(3-7(11)12)5(8)4-9-10/h4H,2-3H2,1H3,(H,11,12)
• InChI Key: GOZVKTMJLSYISN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)Br)CC(=O)O
• Molecular Formula: C7H9BrN2O2
• Molecular Weight: 233.06 g/mol

Description

2-(4-Bromo-1-ethylpyrazol-5-yl)acetic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a pyrazole derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential future directions.

Scientific Research Applications

Energetic Materials

In the context of energetic materials, the synthesis of nitroiminotetrazole-containing acetic acid derivatives has been explored. These materials, characterized by their high heats of formation and detonation properties, offer insights into the potential of 2-(4-Bromo-1-ethylpyrazol-5-yl)acetic acid related compounds in the development of insensitive energetic materials. Such compounds have been studied for their spectroscopic properties, single crystal X-ray diffraction, and elemental analyses, demonstrating their insensitivity and potential applications in safer energetic materials (Joo et al., 2012).

Synthesis of New Compounds with Potential Biological Activities

Research has also delved into the synthesis of derivatives of 1,2,4-triazoles, which include compounds structurally similar to 2-(4-Bromo-1-ethylpyrazol-5-yl)acetic acid. These compounds have been shown to exhibit a range of biological activities, such as analgesic, neuroleptic, diuretic, anti-inflammatory, and antimicrobial effects. The synthesis and exploration of these compounds underscore the potential of 2-(4-Bromo-1-ethylpyrazol-5-yl)acetic acid derivatives in the field of medicinal chemistry and drug development (Salionov, 2015).

Advances in Synthetic Methodologies

The development of novel synthetic methodologies utilizing 2-(4-Bromo-1-ethylpyrazol-5-yl)acetic acid or its analogs has been a focus of research. For example, the solvent-free synthesis of 2,4,5-trisubstituted imidazoles using ionic liquid catalysts under microwave irradiation has been reported. This "green" methodology highlights the utility of 2-(4-Bromo-1-ethylpyrazol-5-yl)acetic acid derivatives in facilitating rapid and environmentally friendly synthetic processes (Sonyanaik et al., 2018).